2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine

• IUPAC Name: 2-imidazol-1-yl-1,2,3,4-tetrahydronaphthalen-1-amine
• InChI: InChI=1S/C13H15N3/c14-13-11-4-2-1-3-10(11)5-6-12(13)16-8-7-15-9-16/h1-4,7-9,12-13H,5-6,14H2
• InChI Key: XURCCJOGZFFRKU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(C1N3C=CN=C3)N
• Molecular Formula: C13H15N3
• Molecular Weight: 213.28 g/mol
• CAS RN: 1042771-99-2

Description

The compound “2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine” is a derivative of imidazole. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is known for its broad range of chemical and biological properties and is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures.

Scientific Research Applications

Nitrogen-Rich Gas Generators

Imidazole-based molecules, including derivatives similar to 2-(1H-imidazol-1-yl)-1,2,3,4-tetrahydronaphthalen-1-amine, have been synthesized for potential applications in nitrogen-rich gas generators. The study explored the physicochemical properties of these compounds, highlighting their high positive heats of formation and the impact of azole rings and various functional groups on their energetic properties (Srinivas et al., 2014).

Thromboxane A2 Synthase Inhibition

N-imidazolyl derivatives, closely related to the compound , were synthesized and tested as thromboxane A2 synthase inhibitors. These derivatives showed significant activity, suggesting potential therapeutic applications in the modulation of thromboxane A2 levels, which play a crucial role in cardiovascular diseases (Cozzi et al., 1991).

Magnetic Nanoparticles and Optical Studies

Research into the synthesis of N,N-Dimethyl-4-(1-phenyl-1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-1-amine and its use in creating Fe3O4-imidazole composite nanoparticles has been conducted. These nanoparticles exhibited enhanced optical properties and were subject to detailed theoretical studies, indicating potential applications in materials science and optoelectronics (Jayabharathi et al., 2015).

Fluorescent Materials

The synthesis of novel fluorescent compounds based on the imidazole scaffold has been reported, including derivatives that exhibit blue emission in various solvents. These compounds have potential applications in fluorescent labeling and optical devices due to their photophysical properties and thermal stability (Padalkar et al., 2015).

Bronchodilator Activity

Derivatives of 5-amino-1,2,6,7-tetrahydrobenzo[f]furo[2,3-c]isoquinolines, synthesized from 1-(3-cyanopropoxy)-3,4-dihydronaphthalene-2-carbonitriles, were evaluated for bronchodilator activity. This research indicates potential applications in treating respiratory conditions by modulating tracheal contractions (Okuda et al., 2010).

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, which include this compound, have a broad range of biological properties and can interact with various biological targets .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a range of biological activities .

Biochemical Pathways

Imidazole derivatives are known to influence a variety of biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can impact their bioavailability .

Result of Action

Imidazole derivatives are known to exhibit a range of biological activities, suggesting they can have diverse effects at the molecular and cellular level .

Action Environment

The properties of imidazole derivatives, such as their solubility, can be influenced by environmental factors, which can in turn affect their action and efficacy .